1-(4-Fluorophenoxy)-3-(4-{3-[hydroxy(oxido)amino]-pyridin-2-yl}piperazin-1-yl)propan-2-ol

• IUPAC Name: 1-(4-fluorophenoxy)-3-[4-(3-nitropyridin-2-yl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C18H21FN4O4/c19-14-3-5-16(6-4-14)27-13-15(24)12-21-8-10-22(11-9-21)18-17(23(25)26)2-1-7-20-18/h1-7,15,24H,8-13H2
• InChI Key: RIJYRKXSVPTHLA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(COC2=CC=C(C=C2)F)O)C3=C(C=CC=N3)[N+](=O)[O-]
• Molecular Formula: C18H21FN4O4
• Molecular Weight: 376.4 g/mol

Description

1-(4-Fluorophenoxy)-3-(4-{3-[hydroxy(oxido)amino]-pyridin-2-yl}piperazin-1-yl)propan-2-ol is a useful research compound. Its molecular formula is C18H21FN4O4 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimalarial Activity

Piperazine derivatives, including compounds structurally similar to the one , have been investigated for their antimalarial properties. Specifically, the presence of a hydroxyl group, a propane chain, and fluorine in the molecule was crucial for exhibiting antiplasmodial activity. These compounds showed significant inhibition of Plasmodium falciparum growth in vitro, with the most active compound being almost 20-40 times more effective against P. falciparum than on tumorogenic cells (Mendoza et al., 2011).

Phosphoinositide-3-Kinase Inhibition

Another area of research involving similar compounds is the inhibition of phosphoinositide-3-kinase (PI3K), a key enzyme in cancer and other diseases. Replacement of parts of the molecular structure with aliphatic alcohols has led to compounds like 2-(5-(4-amino-6-methyl-1,3,5-triazin-2-yl)-6-((5-fluoro-6-methoxypyridin-3-yl)amino)pyridin-3-yl)propan-2-ol, which demonstrated good in vitro efficacy and pharmacokinetic parameters, indicating potential as a PI3Kα inhibitor (Lanman et al., 2014).

Docking and QSAR Studies for Kinase Inhibition

Docking and quantitative structure-activity relationship (QSAR) studies for compounds structurally related to 1-(4-Fluorophenoxy)-3-(4-{3-[hydroxy(oxido)amino]-pyridin-2-yl}piperazin-1-yl)propan-2-ol have been conducted. These studies analyze the orientations and active conformations of inhibitors, including derivatives of 4-(4-amino-2-fluorophenoxy)-2-pyridinylamine, for their potential as c-Met kinase inhibitors (Caballero et al., 2011).

Synthesis and Evaluation of Related Compounds

The synthesis and evaluation of related compounds, particularly those involving piperazine and pyrrolidine derivatives, have been explored extensively. These studies have led to the development of compounds with potential applications in treating various conditions, including cancer and cardiovascular disorders (Kulig et al., 2007).